![molecular formula C15H23NO4 B2941626 (Tetrahydro-furan-2-ylmethyl)-(3,4,5-trimethoxy-benzyl)-amine CAS No. 356538-15-3](/img/structure/B2941626.png)
(Tetrahydro-furan-2-ylmethyl)-(3,4,5-trimethoxy-benzyl)-amine
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Overview
Description
The compound is a complex organic molecule that likely contains a tetrahydrofuran group, a trimethoxybenzyl group, and an amine group .
Synthesis Analysis
While specific synthesis methods for this compound were not found, related compounds such as bis(Tetrahydrofurfuryl) Ether have been synthesized from tetrahydrofurfuryl alcohol, using (tetrahydrofuran-2-yl)methyl methanesulfonate as an intermediate . Another method involves the oxidative esterification of carboxylic acids .Scientific Research Applications
Organic Synthesis :
- The compound has been used in the synthesis of bis-benzoquinoline derivatives, where aromatic aldehyde, naphthalene-2-amine, and tetrahydro-2,5-dimethoxyfuran are reacted in methanol catalyzed by iodine, leading to the formation of 3-aryl-2-(3-arylbenzo[f]quinolin-2-yl)benzo[f]quinoline derivatives (Chen et al., 2013).
- It's involved in the electrooxidative C(sp3)–H amination of azoles via intermolecular oxidative C(sp3)–H/N–H cross-coupling, under metal- and oxidant-free conditions (Wu et al., 2017).
- In a study on the synthesis of furan derivatives, it was found that the yield of furans decreased with the change of substituent R from hydrogen to methyl, ethyl, or isopropyl group (Horaguchi et al., 1990).
Materials Science :
- Amine-functionalized colloidal silica, using (3-aminopropyl) trimethoxysilane and spacer methyl groups from methyl-trimethoxysilane, has applications in various fields. The silica surface was modified using compounds including tetrahydro-2,5-dimethoxyfuran (Soto-Cantu et al., 2012).
Pharmacology and Biochemistry :
- The synthesis and rapid characterization of amine-functionalized silica, which finds use in various applications and fundamental investigations, involve the use of similar compounds (Soto-Cantu et al., 2012).
- A study on novel dihydro-1,3,2H-benzoxazine derived from furfurylamine, including the compound , found application in the production of functional polymers and optoelectronic materials (Wattanathana et al., 2021).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(oxolan-2-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4/c1-17-13-7-11(8-14(18-2)15(13)19-3)9-16-10-12-5-4-6-20-12/h7-8,12,16H,4-6,9-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLDISMFHHKDCEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CNCC2CCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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